Cas no 130364-26-0 ([1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-)

[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- structure
130364-26-0 structure
Product name:[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
CAS No:130364-26-0
MF:C14H14O4
MW:246.25856
CID:185526
PubChem ID:182974

[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
    • 3-methoxy-5-(4-methoxyphenyl)benzene-1,2-diol
    • (1,1'-Biphenyl)-3,4-diol, 4',5-dimethoxy-
    • 130364-26-0
    • DTXSID70156467
    • Inchi: InChI=1S/C14H14O4/c1-17-11-5-3-9(4-6-11)10-7-12(15)14(16)13(8-10)18-2/h3-8,15-16H,1-2H3
    • InChI Key: BCYQEHKFVLNFOS-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2=CC(O)=C(O)C(OC)=C2)=CC=1

Computed Properties

  • Exact Mass: 246.08922
  • Monoisotopic Mass: 246.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Density: 1.233
  • Boiling Point: 423.5°C at 760 mmHg
  • Flash Point: 209.9°C
  • Refractive Index: 1.596
  • PSA: 58.92

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